Cas no 2171182-45-7 ((1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171182-45-7
• MF: C₉H₁₃F₂N₃
• MW: 201.216428518295
• CID: 6122370
• PubChem ID: 165848339
• Update Time: 2025-10-28

(1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• EN300-1617257
• (1S)-1-[1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-yl]ethan-1-amine
• 2171182-45-7

• Inchi： 1S/C9H13F2N3/c1-5(12)8-4-7(9(10)11)13-14(8)6-2-3-6/h4-6,9H,2-3,12H2,1H3/t5-/m0/s1
• InChI Key： QWNZBDTYVFRPOK-YFKPBYRVSA-N
• SMILES： FC(C1C=C([C@H](C)N)N(C2CC2)N=1)F

Computed Properties

• Exact Mass: 201.10775375g/mol
• Monoisotopic Mass: 201.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Introduction to (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine (CAS No. 2171182-45-7)

The compound (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine, identified by its CAS number 2171182-45-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chiral center at the (1S) configuration and the incorporation of functional groups such as the cyclopropyl and difluoromethyl moieties contribute to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological effects. The pyrazole scaffold, a five-membered aromatic ring system containing two nitrogen atoms, is particularly noteworthy for its versatility in drug design. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. Among these derivatives, compounds featuring a combination of cyclopropyl and difluoromethyl groups have shown promising results in preclinical studies.

The structural features of (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine make it an attractive candidate for further investigation. The cyclopropyl group introduces steric hindrance, which can influence binding affinity to biological targets, while the difluoromethyl group enhances metabolic stability and bioavailability. These characteristics are crucial for optimizing drug-like properties such as solubility, permeability, and pharmacokinetics.

Current research in medicinal chemistry increasingly emphasizes the importance of chirality in drug design. The enantiomeric purity of pharmaceutical compounds significantly impacts their efficacy and safety profiles. The (1S) configuration of this compound suggests that it may exhibit specific stereoselective interactions with biological targets, which could lead to enhanced therapeutic effects compared to racemic mixtures.

Recent studies have highlighted the potential of pyrazole derivatives as inhibitors of various enzymes and receptors involved in disease pathways. For instance, compounds with similar structural motifs have been investigated for their ability to modulate kinases and other signaling proteins. The presence of the difluoromethyl group in (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine may contribute to its inhibitory activity by enhancing binding interactions with key residues in target proteins.

In addition to its pharmacological potential, this compound also offers insights into the development of new synthetic methodologies. The synthesis of complex heterocyclic molecules like this one requires sophisticated organic chemistry techniques, including asymmetric synthesis and transition metal-catalyzed reactions. Advances in these areas have enabled the efficient preparation of enantiomerically pure compounds, which are essential for modern drug discovery.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to improve their pharmacokinetic properties. Fluorine substitution can enhance lipophilicity, reduce metabolic clearance, and increase binding affinity. The difluoromethyl group in this compound is expected to contribute to these effects, making it a valuable moiety for drug design.

Preliminary computational studies have suggested that (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine may interact with biological targets through multiple binding modes. This flexibility could be advantageous for developing drugs with broad-spectrum activity against different disease targets. Such multifunctional compounds are particularly sought after in the treatment of complex diseases where multiple pathways are involved.

Further experimental validation is needed to fully elucidate the biological activity and therapeutic potential of this compound. In vitro assays and animal models will be essential for assessing its efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists will be crucial for translating these promising preclinical findings into clinical applications.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. Compounds like (1S)-1-1-cyclopropyl-3-(difluoromethyl)-1H-pyrazol-5-ylethan-1-amine represent a testament to the ongoing progress in pharmaceutical chemistry. By leveraging cutting-edge synthetic techniques and computational methods, researchers are paving the way for next-generation drugs that offer improved efficacy and safety.